Cas no 2976408-35-0 (Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester)

• Product Name: Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester
• CAS No: 2976408-35-0
• MF: C₁₁H₁₅N₃O₂
• MW: 221.255702257156
• CID: 6625561
• Update Time: 2024-02-02

Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(1E)-3,3-dimethyl-1-triazen-1-yl]-4-methyl-, methyl ester

• Inchi： 1S/C11H15N3O2/c1-8-5-6-9(11(15)16-4)7-10(8)12-13-14(2)3/h5-7H,1-4H3/b13-12+
• InChI Key： ZCQAITZVDDTPAL-OUKQBFOZSA-N
• SMILES： C(OC)(=O)C1=CC=C(C)C(/N=N/N(C)C)=C1

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 324.9±52.0 °C(Predicted)
• pka: 1.04±0.70(Predicted)